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Compound of Interest

Compound Name: CAY10512

Cat. No.: B054172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of CAY10512, a potent resveratrol analog

and a highly selective inhibitor of the NF-κB signaling pathway. This document outlines vendors

for research-grade CAY10512, summarizes its key technical data, and provides detailed

experimental protocols for its application in neuroinflammation and islet transplantation

research models.

Procurement of CAY10512
CAY10512 is available from several reputable suppliers of research biochemicals. Researchers

are advised to request a certificate of analysis from the vendor to ensure the purity and quality

of the compound.

Table 1: Suppliers of CAY10512 for Research
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Vendor Website Notes

Cayman Chemical --INVALID-LINK--
Provides detailed product

information and citations.[1][2]

MedChemExpress --INVALID-LINK--
Offers a range of bioactive

molecules.

Santa Cruz Biotechnology --INVALID-LINK--
A major supplier of research

reagents.

Technical Data Summary
CAY10512 is a substituted trans-stilbene that demonstrates significantly greater potency than

its parent compound, resveratrol, in inhibiting the activation of the transcription factor NF-κB.[1]

Table 2: Quantitative Data for CAY10512
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Property Value Reference

IC₅₀ for NF-κB Inhibition
0.15 µM (TNFα-induced

activation)
[1]

Molecular Formula C₁₅H₁₃FO [1]

Molecular Weight 228.3 g/mol [1]

Purity ≥97% (vendor specific) [1]

Solubility (DMSO) ~2 mg/mL [3]

Solubility (Ethanol) ~0.5 mg/mL [3]

Solubility (DMF) ~3 mg/mL [3]

Aqueous Solubility

Sparingly soluble. A 1:2

solution of DMF:PBS (pH 7.2)

yields a solubility of

approximately 0.3 mg/mL.[3]

[3]

Storage
Store at -20°C as a crystalline

solid.
[3]

Stability ≥ 4 years at -20°C. [3]

Mechanism of Action: Inhibition of the NF-κB
Signaling Pathway
CAY10512 exerts its anti-inflammatory effects by potently inhibiting the canonical NF-κB

signaling pathway. This pathway is a critical regulator of the immune response and is

implicated in a wide range of inflammatory diseases. The primary mechanism of action for

CAY10512 is the inhibition of IκBα phosphorylation. This prevents the degradation of the IκBα

inhibitory protein, thereby sequestering the NF-κB p65/p50 heterodimer in the cytoplasm and

blocking its translocation to the nucleus where it would otherwise initiate the transcription of

pro-inflammatory genes.
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Caption: Canonical NF-κB signaling pathway and the inhibitory action of CAY10512.
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Experimental Protocols
The following protocols are provided as a guide for researchers. Specific parameters may

require optimization based on the cell type and experimental conditions.

In Vitro Neuroinflammation Model: Inhibition of LPS-
Induced Microglial Activation
This protocol describes the use of CAY10512 to inhibit the inflammatory response in

lipopolysaccharide (LPS)-stimulated microglial cells, a common in vitro model for

neuroinflammation.[4][5][6]

Materials:

BV-2 microglial cells (or primary microglia)

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

Lipopolysaccharide (LPS) from E. coli

CAY10512 (dissolved in DMSO)

Phosphate Buffered Saline (PBS)

Reagents for downstream analysis (e.g., ELISA kits for cytokine measurement, reagents for

Western blotting or immunofluorescence)

Procedure:

Cell Culture: Culture BV-2 cells in DMEM supplemented with 10% FBS and 1% penicillin-

streptomycin in a humidified incubator at 37°C with 5% CO₂.

Cell Seeding: Seed BV-2 cells into appropriate culture plates (e.g., 24-well plates for cytokine

analysis, 6-well plates for protein extraction, or plates with coverslips for
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immunofluorescence) at a density that will result in 70-80% confluency at the time of

treatment. Allow cells to adhere overnight.

Pre-treatment with CAY10512: The following day, replace the culture medium with fresh

medium containing the desired concentrations of CAY10512 (e.g., 0.1, 0.5, 1, 5 µM). A

vehicle control (DMSO) should be included. Incubate for 1-2 hours.

LPS Stimulation: Add LPS to the wells to a final concentration of 100 ng/mL to induce an

inflammatory response.

Incubation: Incubate the cells for the desired time period. For cytokine release, a 24-hour

incubation is typical.[4] For analysis of signaling pathway activation (e.g., p65 translocation),

a shorter incubation of 30-60 minutes may be appropriate.

Sample Collection and Analysis:

Cytokine Analysis: Collect the cell culture supernatant and measure the levels of pro-

inflammatory cytokines (e.g., TNF-α, IL-6) using ELISA kits according to the

manufacturer's instructions.

Western Blot Analysis: Lyse the cells to extract total protein. Perform Western blot analysis

to assess the levels of key inflammatory proteins or the phosphorylation status of NF-κB

pathway components.

Immunofluorescence for NF-κB Translocation: Fix the cells on coverslips, permeabilize,

and stain for the p65 subunit of NF-κB and a nuclear counterstain (e.g., DAPI). Visualize

using a fluorescence microscope to assess the translocation of p65 from the cytoplasm to

the nucleus.
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Caption: Experimental workflow for the in vitro neuroinflammation model.

Islet Culture and Protection Assay
This protocol provides a framework for assessing the protective effects of CAY10512 against

inflammatory damage in cultured pancreatic islets. This is relevant for research into improving

the outcomes of islet transplantation.

Materials:

Isolated pancreatic islets (human or rodent)

RPMI 1640 medium

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

Pro-inflammatory cytokines (e.g., a cocktail of TNF-α, IL-1β, and IFN-γ)

CAY10512 (dissolved in DMSO)

Reagents for viability and function assessment (e.g., FDA/PI staining, glucose-stimulated

insulin secretion (GSIS) assay)

Procedure:

Islet Culture: Culture isolated islets in RPMI 1640 supplemented with 10% FBS and 1%

penicillin-streptomycin in a humidified incubator at 37°C with 5% CO₂.[7] Allow the islets to

recover for 24-48 hours post-isolation.

Treatment Groups: Establish treatment groups in appropriate culture plates:

Control (medium only)

Cytokine cocktail only

Cytokine cocktail + CAY10512 (various concentrations)
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CAY10512 only (to assess direct toxicity)

Vehicle control (DMSO)

Treatment Application: Add the respective treatments to the islet cultures.

Incubation: Incubate the islets for a period of 24-72 hours to induce inflammatory damage.

Assessment of Islet Viability and Function:

Viability Assay: Assess islet viability using fluorescein diacetate (FDA) and propidium

iodide (PI) staining. Live cells will fluoresce green (FDA), while dead cells will fluoresce

red (PI).

Glucose-Stimulated Insulin Secretion (GSIS) Assay: To assess islet function, perform a

GSIS assay. This typically involves a pre-incubation in low glucose, followed by sequential

incubations in low and high glucose solutions. The insulin secreted into the supernatant

during each step is then quantified by ELISA.
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Caption: Logical workflow for assessing the protective effects of CAY10512 on pancreatic

islets.

Conclusion
CAY10512 is a valuable research tool for investigating the role of the NF-κB signaling pathway

in various disease models, particularly those with an inflammatory component. Its high potency

and well-defined mechanism of action make it a suitable candidate for studies in

neuroinflammation, islet transplantation, and other inflammatory conditions. The experimental

protocols provided herein offer a starting point for researchers to explore the therapeutic
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potential of CAY10512 in their specific areas of interest. As with any experimental work,

appropriate controls and optimization are crucial for obtaining reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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